2-amino-3-(benzenesulfonyl)-4-(4-chlorophenyl)-7,7-dimethyl-6,8-dihydro-4H-chromen-5-one

• IUPAC Name: 2-amino-3-(benzenesulfonyl)-4-(4-chlorophenyl)-7,7-dimethyl-6,8-dihydro-4H-chromen-5-one
• InChI: InChI=1S/C23H22ClNO4S/c1-23(2)12-17(26)20-18(13-23)29-22(25)21(19(20)14-8-10-15(24)11-9-14)30(27,28)16-6-4-3-5-7-16/h3-11,19H,12-13,25H2,1-2H3
• InChI Key: COBOQOWNYVCVRR-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(C(=C(O2)N)S(=O)(=O)C3=CC=CC=C3)C4=CC=C(C=C4)Cl)C(=O)C1)C
• Molecular Formula: C23H22ClNO4S
• Molecular Weight: 443.9 g/mol
• CAS No.: 866137-52-2

Description

2-amino-3-(benzenesulfonyl)-4-(4-chlorophenyl)-7,7-dimethyl-6,8-dihydro-4H-chromen-5-one is a useful research compound. Its molecular formula is C23H22ClNO4S and its molecular weight is 443.94. The purity is usually 95%.
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Scientific Research Applications

Structural Characterization and Kinetic Investigation

Two structural isomers related to the compound have been synthesized and structurally characterized by X-ray single crystal diffraction. This research offers valuable insights into the molecular-electronic structure of these molecules and their kinetic behavior in substitution reactions in aqueous solutions. Such studies are crucial for understanding the physicochemical properties and reactivity of related compounds (Rublova et al., 2017).

Synthesis and Biological Activity

Chromen-2-one derivatives, closely related to the compound , have been synthesized and their antibacterial activity has been evaluated. This research highlights the potential biomedical applications of such compounds, particularly in developing new antibacterial agents (Behrami, 2018).

Reactivity Studies

The reactivity of compounds structurally similar to 2-amino-3-(benzenesulfonyl)-4-(4-chlorophenyl)-7,7-dimethyl-6,8-dihydro-4H-chromen-5-one has been explored. This research provides insights into the condensation reactions and the formation of various chromanone and chromenone products under different reaction conditions, contributing to the field of synthetic organic chemistry (El‐Shaaer et al., 2014).

Synthesis Protocols

The synthesis of structurally similar compounds involves a domino approach, offering a convenient and rapid method to obtain highly substituted fused chromenones. This research contributes significantly to synthetic methodologies, providing efficient ways to synthesize complex molecules (Avula et al., 2014).